Cas no 1261946-07-9 (3'-Fluoro-5-methoxy[1,1'-biphenyl]-3-ol)

3'-Fluoro-5-methoxy[1,1'-biphenyl]-3-ol structure
1261946-07-9 structure
Product Name:3'-Fluoro-5-methoxy[1,1'-biphenyl]-3-ol
CAS No:1261946-07-9
MF:C13H11FO2
MW:218.223647356033
CID:2765219
PubChem ID:53220720
Update Time:2025-04-21

3'-Fluoro-5-methoxy[1,1'-biphenyl]-3-ol Chemical and Physical Properties

Names and Identifiers

    • DTXSID90685426
    • 1261946-07-9
    • 3'-Fluoro-5-methoxy[1,1'-biphenyl]-3-ol
    • Inchi: 1S/C13H11FO2/c1-16-13-7-10(6-12(15)8-13)9-3-2-4-11(14)5-9/h2-8,15H,1H3
    • InChI Key: JTOZBOURPZHYTC-UHFFFAOYSA-N
    • SMILES: FC1=CC=CC(=C1)C1C=C(C=C(C=1)OC)O

Computed Properties

  • Exact Mass: 218.07430775g/mol
  • Monoisotopic Mass: 218.07430775g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 29.5Ų
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